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Compound of Interest

Compound Name:
Sodium 6-hydroxynaphthalene-2-

sulfonate

Cat. No.: B147194 Get Quote

Sodium 6-hydroxynaphthalene-2-sulfonate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Sodium 6-hydroxynaphthalene-2-sulfonate (CAS No. 135-76-2), a key intermediate in the

synthesis of various organic compounds, particularly azo dyes. This document summarizes its

key properties, outlines experimental protocols for their determination, and illustrates its

synthetic and application workflow.

Core Physical and Chemical Properties
Sodium 6-hydroxynaphthalene-2-sulfonate, also commonly known as Schaeffer's salt, is an

off-white to slightly yellowish or pinkish crystalline solid.[1][2] Its molecular structure, consisting

of a naphthalene core with hydroxyl and sulfonate functional groups, dictates its chemical

reactivity and physical characteristics.

Data Presentation: Quantitative Properties
The following table summarizes the key quantitative physical and chemical data for Sodium 6-
hydroxynaphthalene-2-sulfonate.
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Property Value Source(s)

Molecular Formula C₁₀H₇NaO₄S [3][4][5]

Molecular Weight 246.21 g/mol [1][3]

Melting Point >300 °C [3][6][7]

Boiling Point 627.11 °C (at 101,325 Pa) [3][6]

Vapor Pressure 0 Pa at 25 °C [3][6]

Water Solubility 1000 g/L at 25 °C [6]

Solubility in other solvents
Slightly soluble in DMSO and

Methanol
[3][6]

Appearance
Off-white, gray-white cream, or

light yellow to pink powder
[1][2][6]

Form Solid [6][7]

Experimental Protocols
This section details the methodologies for determining the key physical and chemical

properties of Sodium 6-hydroxynaphthalene-2-sulfonate, based on internationally

recognized standards such as the OECD Guidelines for the Testing of Chemicals.

Determination of Melting Point (OECD Guideline 102)
The melting point of Sodium 6-hydroxynaphthalene-2-sulfonate, being above 300 °C, is

typically determined using methods suitable for high-melting-point solids.[4][6][8]

Methodology:

Sample Preparation: A small quantity of the finely powdered, dry substance is packed into a

capillary tube.

Apparatus: A calibrated melting point apparatus with a heated metal block or a liquid bath is

used.[6]
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Procedure:

The capillary tube containing the sample is placed in the heating block.

The temperature is raised at a controlled rate.

The temperature at which the substance is observed to transition from a solid to a liquid

state is recorded as the melting point.[6] Given the high melting point, differential thermal

analysis (DTA) or differential scanning calorimetry (DSC) can also be employed for precise

determination.[6]

Determination of Water Solubility (OECD Guideline 105)
The high water solubility of Sodium 6-hydroxynaphthalene-2-sulfonate can be determined

using the flask method, which is suitable for substances with solubilities above 10⁻² g/L.[7][9]

Methodology:

Sample Preparation: An excess amount of the solid is added to a known volume of deionized

water in a flask.

Equilibration: The flask is agitated at a constant temperature (e.g., 25 °C) for a sufficient

period to reach equilibrium (saturation).[7]

Phase Separation: The saturated solution is separated from the undissolved solid by

centrifugation or filtration.

Analysis: The concentration of Sodium 6-hydroxynaphthalene-2-sulfonate in the clear

aqueous phase is determined using a suitable analytical method, such as UV-Vis

spectrophotometry or High-Performance Liquid Chromatography (HPLC).[7]

Spectroscopic Analysis
2.3.1. UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to analyze aromatic compounds and can be employed for

quantitative analysis.[10][11]
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Methodology:

Solvent Selection: A solvent that does not absorb in the same UV region as the analyte is

chosen (e.g., water or methanol).[10]

Sample Preparation: A dilute solution of Sodium 6-hydroxynaphthalene-2-sulfonate of

known concentration is prepared.

Analysis: The UV-Vis spectrum is recorded over a relevant wavelength range (typically 200-

400 nm for aromatic compounds).[12] The wavelength of maximum absorbance (λmax) and

the molar absorptivity are determined.

2.3.2. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.[5][13]

Methodology:

Sample Preparation: A solid sample can be prepared as a potassium bromide (KBr) pellet. A

small amount of the sample is ground with dry KBr and pressed into a thin, transparent disk.

[5]

Analysis: The FTIR spectrum is recorded. The characteristic absorption bands for the

hydroxyl (-OH), sulfonate (-SO₃), and aromatic (C=C) functional groups are identified.

Mandatory Visualization
Workflow for Synthesis and Application in Azo Dyes
As Sodium 6-hydroxynaphthalene-2-sulfonate is primarily a synthetic intermediate, a

biological signaling pathway is not applicable. Instead, the following diagram illustrates its

general synthesis and subsequent use as a coupling component in the production of azo dyes.

The synthesis typically involves the sulfonation of 2-naphthol.[1]
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Synthesis of Sodium 6-hydroxynaphthalene-2-sulfonate

Application in Azo Dye Synthesis

2-Naphthol
Sulfonation Reaction

Sulfonating Agent
(e.g., H₂SO₄)

Neutralization
(with NaOH)

Sodium 6-hydroxynaphthalene-2-sulfonate
(Schaeffer's Salt)

Azo Coupling Reaction

Coupling Component

Aromatic Amine Diazotization
(NaNO₂, HCl)

Diazonium Salt Azo Dye

Click to download full resolution via product page

Caption: Synthesis of Schaeffer's Salt and its use as a coupling component in azo dye

production.

Chemical Reactivity and Applications
The chemical reactivity of Sodium 6-hydroxynaphthalene-2-sulfonate is characterized by the

presence of the hydroxyl and sulfonate groups on the naphthalene ring. The hydroxyl group

activates the ring towards electrophilic substitution, and its position directs incoming

electrophiles.

Its primary application is as a coupling component in the synthesis of a wide range of azo dyes.

[3] In this process, a diazotized aromatic amine (a diazonium salt) reacts with Sodium 6-
hydroxynaphthalene-2-sulfonate to form a stable azo compound, which is colored. This

reaction is fundamental to the production of many synthetic colorants used in the textile, food,

and cosmetic industries. For instance, it is used in the synthesis of FD&C Red No. 40.[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147194?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

